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Compound of Interest

Compound Name: Adriforant hydrochloride

Cat. No.: B10800071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of adriforant hydrochloride's selectivity for the

histamine H4 receptor (H4R) against other histamine receptor subtypes. The performance of

adriforant is benchmarked against other well-characterized H4R antagonists, JNJ-7777120 and

VUF-6002, with supporting experimental data to offer an objective analysis for research and

development applications.

Comparative Selectivity Profile
Adriforant hydrochloride (also known as PF-3893787 or ZPL-389) is a potent and selective

antagonist of the histamine H4 receptor. To contextualize its selectivity, this guide compares its

binding affinities with those of other notable H4R antagonists.

Quantitative Comparison of Binding Affinities (Ki in nM)
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Note: A lower Ki value indicates a higher binding affinity. The selectivity ratio is calculated by

dividing the Ki for the respective histamine receptor subtype by the Ki for the H4 receptor.

"Data not available" indicates that specific Ki values were not found in the reviewed literature.

Signaling Pathways and Experimental Workflows
To understand the experimental context of the data presented, the following diagrams illustrate

the canonical signaling pathway of the histamine H4 receptor and a generalized workflow for

determining antagonist affinity.
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Figure 1: Simplified Histamine H4 Receptor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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